Cas no 1427936-18-2 (2-bromo-6-methyl-N-[1-(2-methylpropanoyl)piperidin-4-yl]pyridine-3-carboxamide)
2-bromo-6-methyl-N-[1-(2-methylpropanoyl)piperidin-4-yl]pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1427936-18-2
- Z1517166385
- 2-bromo-6-methyl-N-[1-(2-methylpropanoyl)piperidin-4-yl]pyridine-3-carboxamide
- EN300-26589948
- AKOS033391077
-
- Inchi: 1S/C16H22BrN3O2/c1-10(2)16(22)20-8-6-12(7-9-20)19-15(21)13-5-4-11(3)18-14(13)17/h4-5,10,12H,6-9H2,1-3H3,(H,19,21)
- InChI Key: DKCLUTVGRRTBEZ-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=C(C)N=1)C(NC1CCN(C(C(C)C)=O)CC1)=O
Computed Properties
- Exact Mass: 367.08954g/mol
- Monoisotopic Mass: 367.08954g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 62.3Ų
2-bromo-6-methyl-N-[1-(2-methylpropanoyl)piperidin-4-yl]pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26589948-0.05g |
2-bromo-6-methyl-N-[1-(2-methylpropanoyl)piperidin-4-yl]pyridine-3-carboxamide |
1427936-18-2 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-bromo-6-methyl-N-[1-(2-methylpropanoyl)piperidin-4-yl]pyridine-3-carboxamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-bromo-6-methyl-N-[1-(2-methylpropanoyl)piperidin-4-yl]pyridine-3-carboxamide
2-Bromo-6-Methyl-N-[1-(2-Methylpropanoyl)piperidin-4-yl]pyridine-3-carboxamide: A Comprehensive Overview
In the realm of organic chemistry, the compound 2-bromo-6-methyl-N-[1-(2-methylpropanoyl)piperidin-4-yl]pyridine-3-carboxamide (CAS No. 1427936-18-2) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to by its systematic name, is a derivative of pyridine, a six-membered aromatic heterocycle with nitrogen at the 1-position. The presence of a bromine atom at the 2-position and a methyl group at the 6-position introduces unique electronic and steric effects, which are pivotal in determining its reactivity and biological activity.
The structure of this compound also features a piperidine ring, a six-membered saturated cyclic amine, which is substituted at the 4-position with an acylamino group derived from 2-methylpropanoyl (also known as isobutyryl). This substitution pattern not only enhances the molecule's stability but also imparts versatility in its potential applications. The combination of these structural elements makes this compound a valuable substrate for various chemical transformations and bioactive evaluations.
Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The bromine atom at the 2-position plays a crucial role in modulating the electronic environment of the pyridine ring, making it an attractive target for nucleophilic substitutions. This property has been exploited in numerous synthetic routes to access more complex molecular architectures.
The piperidine moiety, on the other hand, contributes to the molecule's ability to form hydrogen bonds and interact with biological targets. This feature has been leveraged in designing bioactive compounds with potential applications in oncology and neurodegenerative diseases. For instance, researchers have reported that analogs of this compound exhibit promising anti-proliferative activity against various cancer cell lines, underscoring its potential as a lead compound for drug development.
In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and peptide coupling reactions. The key intermediate is typically synthesized by introducing the bromine atom onto the pyridine ring through bromination reactions under controlled conditions. Subsequent steps involve functionalization of the piperidine ring to introduce the acylamino group, ensuring optimal reactivity and stability.
From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of this compound. These methods provide critical insights into its molecular integrity and help ensure its reliability for downstream applications.
Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance yield and minimize environmental impact. Additionally, efforts are being made to explore its pharmacokinetic properties and evaluate its safety profile for potential clinical use. These advancements are expected to further solidify its position as a key player in contemporary medicinal chemistry.
1427936-18-2 (2-bromo-6-methyl-N-[1-(2-methylpropanoyl)piperidin-4-yl]pyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)